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Compound of Interest

Compound Name: Nickel oxide, black
Cat. No.: B15703484
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of black nickel oxide (NiO) powder, a
material of significant interest in various research fields due to its unique electronic, catalytic,
and magnetic properties. This document outlines the key physicochemical specifications of
research-grade black nickel oxide, detailed experimental protocols for its synthesis and
characterization, and visual representations of its application mechanisms.

Core Specifications of Research-Grade Black Nickel
Oxide Powder

The properties of black nickel oxide powder can vary depending on the synthesis method.
However, for research applications, certain key specifications are critical for ensuring
reproducibility and performance. These are summarized below.

Table 1: Chemical Properties
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Property

Specification

Notes

Chemical Formula

NiO (non-stoichiometric)

Often contains a slight excess
of oxygen, contributing to its
black color and p-type
semiconductor properties. May
also be represented as Ni2Os

in some contexts.[1]

Research-grade purity is

typically high, with specific

Purity = 99% trace metal content being a
key consideration for catalytic
and electronic applications.

) ) The percentage of nickel by

Nickel (Ni) Content ~75-77%

weight.

Common impurities that can

Impurities affect performance are listed
below.

Can influence magnetic and
Cobalt (Co) <0.20% ) )

electronic properties.

Can act as a catalyst or poison
Iron (Fe) < 0.05% ) ) )

in certain reactions.

Can affect electronic
Copper (Cu) < 0.005% o

conductivity.

Can be detrimental in high-
Sulfur (S) <0.15% o

temperature applications.

Can be corrosive and interfere
Chloride (CI) <0.01% with electrochemical

processes.

Table 2:

Physical Properties
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Property

Specification Range

Method of Measurement

Appearance

Fine black or grayish-black

powder

Visual Inspection

Particle Size (D50)

1- 10 pm (for micro-powder)

Laser Diffraction

20 - 100 nm (for nano-powder)

TEM/SEM

Morphology

Spherical, quasi-spherical, or
flake-like

SEM/ITEM

Crystallite Size

10 - 50 nm

XRD (Scherrer equation)

Crystal Structure

Face-centered cubic (FCC)

XRD

Nitrogen Adsorption (BET

Specific Surface Area (BET) 10 - 100 m3/g
method)[2]
Density ~6.67 g/cm?3 Pycnometry
Melting Point ~1955 °C Thermal Analysis
B Insoluble in water; soluble in ]
Solubility Wet Chemistry

acids

Experimental Protocols

Detailed and consistent experimental protocols are crucial for the synthesis and

characterization of black nickel oxide powder to ensure reproducible results.

Synthesis Methodologies

Several methods are employed for the synthesis of black nickel oxide nanoparticles, each

offering control over particle size, morphology, and purity.

This method allows for the formation of a homogenous gel that, upon calcination, yields

nanoparticles with a narrow size distribution.

Protocol:

© 2026 BenchChem. All rights reserved.

3/12

Tech Support


https://seido-chem.co.jp/products_e/a-grade.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15703484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Precursor Solution Preparation: Dissolve nickel (Il) nitrate hexahydrate (Ni(NOs)2:6H20) in a
solvent mixture of deionized water and ethanol.[3]

o Chelating Agent Addition: Add a chelating agent, such as citric acid, to the precursor solution
with continuous stirring. The molar ratio of citric acid to nickel nitrate is typically 1:1.

e Gel Formation: Adjust the pH of the solution to ~9 by the dropwise addition of an ammonium
hydroxide solution. Heat the solution to 70-80°C while stirring until a viscous gel is formed.[4]

e Drying: Dry the gel in an oven at 100-120°C for 12-24 hours to remove the solvent.

» Calcination: Calcine the dried gel in a muffle furnace at a temperature between 400°C and
600°C for 2-4 hours in an air atmosphere. The green precursor will turn into a black powder
of NiO nanoparticles.[3]

This technique involves a chemical reaction in an aqueous solution above the boiling point of
water in a sealed vessel, leading to the formation of crystalline nanopatrticles.

Protocol:

e Precursor Solution: Prepare an aqueous solution of a nickel salt, such as nickel (1) chloride
hexahydrate (NiClz-:6H20).[5]

o Precipitating Agent: In a separate vessel, prepare an agueous solution of a precipitating
agent, like sodium hydroxide (NaOH) or hexamethylenetetramine.

e Reaction Mixture: Slowly add the precipitating agent to the nickel salt solution under vigorous
stirring to form a precipitate.

e Hydrothermal Treatment: Transfer the resulting suspension into a Teflon-lined stainless-steel
autoclave. Seal the autoclave and heat it to a temperature between 150°C and 200°C for a
duration of 2 to 12 hours.[6][7]

e Product Recovery: After the autoclave has cooled to room temperature, collect the
precipitate by centrifugation or filtration.
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e Washing and Drying: Wash the collected powder several times with deionized water and
ethanol to remove any unreacted precursors and byproducts. Dry the final product in an
oven at 60-80°C.[6]

A simple and scalable method where a precipitating agent is added to a nickel salt solution to
form an insoluble nickel hydroxide precursor, which is then calcined.

Protocol:

e Precursor Solution: Dissolve a nickel salt like nickel (Il) nitrate hexahydrate in deionized
water.[8]

o Precipitation: Slowly add a solution of a precipitating agent, such as sodium hydroxide
(NaOH) or ammonium hydroxide (NH4OH), to the nickel salt solution under constant stirring
until the pH reaches a value between 10 and 12.[8][9] A light green precipitate of nickel
hydroxide (Ni(OH)2) will form.

e Aging: Age the precipitate in the mother liquor for a few hours to ensure complete
precipitation and particle growth.

o Washing: Separate the precipitate by filtration or centrifugation and wash it repeatedly with
deionized water to remove residual ions.

e Drying: Dry the nickel hydroxide precursor in an oven at 80-100°C.

o Calcination: Calcine the dried Ni(OH)z powder in a furnace at 300-500°C for 2-4 hours to
yield black nickel oxide nanoparticles.[9]

Characterization Techniques

Accurate characterization is essential to confirm the desired properties of the synthesized black
nickel oxide powder.

Used to determine the crystal structure, phase purity, and average crystallite size of the
powder.

Protocol:
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e Sample Preparation: A small amount of the black nickel oxide powder is finely ground and
mounted on a sample holder.

« Instrument Setup: A diffractometer with a Cu Ka radiation source (A = 1.5406 A) is typically
used. Set the operating voltage and current to standard values (e.g., 40 kV and 40 mA).

o Data Collection: Scan the sample over a 20 range of 20° to 80° with a step size of 0.02° and
a scan speed of 1-2°/minute.

» Data Analysis: Identify the diffraction peaks and compare them with the standard JCPDS
(Joint Committee on Powder Diffraction Standards) card for NiO (e.g., JCPDS card no. 47-
1049) to confirm the face-centered cubic structure. Calculate the average crystallite size
using the Scherrer equation: D = (KA) / (B cosB), where K is the Scherrer constant (~0.9), A is
the X-ray wavelength, (3 is the full width at half maximum (FWHM) of the diffraction peak, and
0 is the Bragg angle.

SEM is used to visualize the surface morphology and particle size distribution, while EDX
provides elemental composition.

Protocol:

o Sample Preparation: Disperse a small amount of the powder on a carbon tape mounted on
an SEM stub. For better conductivity, the sample can be sputter-coated with a thin layer of
gold or palladium.

» SEM Imaging: Place the stub in the SEM chamber and evacuate to high vacuum. Use an
accelerating voltage of 10-20 kV to acquire images at various magnifications to observe the
particle shape, size, and agglomeration.

o EDX Analysis: Select a representative area of the sample for EDX analysis to determine the
elemental composition and confirm the presence of nickel and oxygen, as well as to identify
any impurities.

Provides high-resolution images of the nanoparticles, allowing for detailed analysis of their
size, shape, and crystal lattice.

Protocol:
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o Sample Preparation: Disperse the black nickel oxide powder in a solvent like ethanol using

ultrasonication to create a dilute suspension. Place a drop of the suspension onto a carbon-
coated copper grid and allow the solvent to evaporate completely.

TEM Imaging: Insert the grid into the TEM holder and operate the microscope at a high
accelerating voltage (e.g., 200 kV). Acquire bright-field images to observe the morphology
and size distribution of the nanoparticles.

Selected Area Electron Diffraction (SAED): Obtain SAED patterns to confirm the crystalline
structure of the nanoparticles. The ring patterns can be indexed to the planes of the cubic
NiO structure.

Measures the specific surface area of the powder by nitrogen gas adsorption.

Protocol:

Degassing: Weigh an appropriate amount of the powder (typically 100-200 mg) into a sample
tube. Degas the sample under vacuum at a temperature of 150-200°C for several hours to
remove any adsorbed moisture and contaminants from the surface.[10]

Analysis: After degassing, cool the sample to liquid nitrogen temperature (77 K). Introduce
nitrogen gas at various partial pressures and measure the amount of gas adsorbed onto the
powder surface.

Data Calculation: Plot the adsorption data according to the BET equation to calculate the
specific surface area in m?/g.[11]

A surface-sensitive technique used to determine the elemental composition and chemical

oxidation states of the elements on the surface of the powder.

Protocol:

o Sample Preparation: Mount a small amount of the powder onto a sample holder using
double-sided adhesive tape.

e Analysis Chamber: Introduce the sample into the ultra-high vacuum chamber of the XPS
instrument.
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» Data Acquisition: Irradiate the sample with a monochromatic X-ray source (e.g., Al Ka).
Acquire a survey scan to identify all the elements present on the surface. Then, perform
high-resolution scans for the Ni 2p and O 1s regions to determine their chemical states.[12]

o Data Analysis: Calibrate the binding energy scale with respect to the C 1s peak (284.8 eV).
Deconvolute the high-resolution spectra to identify the different oxidation states of nickel
(e.g., Niz* and Ni*) and oxygen species (e.g., lattice oxygen and adsorbed oxygen).[13]

Application Mechanisms and Workflows

Black nickel oxide is a versatile material with applications in catalysis, energy storage, and
sensing. The following diagrams illustrate the fundamental principles behind some of these

applications.

Synthesis and Characterization Workflow

The general workflow for producing and verifying the properties of black nickel oxide powder
for research is a systematic process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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